Cas no 2137631-56-0 ((octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine)

• Product Name: (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine
• CAS No: 2137631-56-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5609229
• PubChem ID: 165486259
• Update Time: 2025-05-30

(octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2137631-56-0
• [(octahydro-1H-indol-3a-yl)methyl](propan-2-yl)amine
• EN300-841168
• (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine

• Inchi： 1S/C12H24N2/c1-10(2)14-9-12-6-4-3-5-11(12)13-8-7-12/h10-11,13-14H,3-9H2,1-2H3
• InChI Key： VEEZKIYGXUYKTN-UHFFFAOYSA-N
• SMILES： N1CCC2(CNC(C)C)CCCCC12

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1Ų

Additional information on (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine

Compound CAS No. 2137631-56-0: A Comprehensive Overview

The compound (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine (CAS No. 2137631-56-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

Structural Insights and Synthesis

The molecular structure of (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine is a result of the combination of an indole derivative and an amine group. The indole ring system, a heterocyclic aromatic compound, forms the core of this molecule. The octahydro substitution indicates the presence of hydrogen atoms in a specific arrangement, contributing to the compound's stability and reactivity. The methyl group attached to the indole ring further enhances its chemical properties, making it a valuable intermediate in organic synthesis.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and reduce costs. Researchers have explored various catalytic methods, including palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient. These advancements not only streamline the production process but also pave the way for large-scale manufacturing.

Physical and Chemical Properties

Understanding the physical and chemical properties of (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine is crucial for its application in diverse fields. The compound exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions.

Recent research has highlighted the compound's ability to form stable complexes with metal ions, particularly transition metals like copper and zinc. This property has opened new avenues for its use in catalysis and materials science. Additionally, its fluorescence properties under UV light have been explored, suggesting potential applications in sensors and imaging technologies.

Biological Activity and Applications

The biological activity of (octahydro-1H-indol-3a-yl)methyl(propan-2-yl)amine has been a focal point of recent studies. Preclinical trials have demonstrated its potent antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, this compound has shown promise as a lead molecule in drug discovery programs targeting cancer therapy. Its ability to inhibit key enzymes involved in tumor progression has been validated through in vitro assays. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential as a therapeutic agent.

Another significant application lies in its use as a chiral catalyst in asymmetric synthesis. The compound's chiral center enables it to induce high enantioselectivity in reactions, making it invaluable in the production of optically active pharmaceuticals.

Future Directions and Research Opportunities

The future of (octahydro-1H-indol-3a-yl)methyl(propan-2